Cas no 86724-79-0 (3-Pyridinecarbonitrile, 2-amino-6-fluoro-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-6-fluoro-
• CAS No: 86724-79-0
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 4899053
• Update Time: 2025-10-28

3-Pyridinecarbonitrile, 2-amino-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-6-fluoro-
• 2-Amino-6-fluoronicotinonitrile

• Inchi： 1S/C6H4FN3/c7-5-2-1-4(3-8)6(9)10-5/h1-2H,(H2,9,10)
• InChI Key： KZPMOZCQPOMBJG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Pyridinecarbonitrile, 2-amino-6-fluoro-

Introduction to 3-Pyridinecarbonitrile, 2-amino-6-fluoro- (CAS No. 86724-79-0)

3-Pyridinecarbonitrile, 2-amino-6-fluoro- (CAS No. 86724-79-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound, characterized by a nitrile group at the 3-position and an amino group at the 2-position of the pyridine ring with a fluorine substituent at the 6-position, serves as a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The unique combination of functional groups in 3-Pyridinecarbonitrile, 2-amino-6-fluoro- makes it a promising candidate for further derivatization and exploration. The presence of the nitrile group introduces reactivity that can be exploited in forming amides, carboxylic acids, or other heterocyclic systems, while the amino group allows for further modifications such as acylation or alkylation. Additionally, the fluorine atom at the 6-position enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced binding affinity and selectivity in biological targets. For instance, studies have demonstrated that fluorine substitution can modulate enzyme inhibition and receptor binding properties, making such compounds attractive for developing novel therapeutics. The 2-amino-6-fluoro moiety in particular has been investigated for its potential in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-Pyridinecarbonitrile, 2-amino-6-fluoro- is its role as a building block in medicinal chemistry. Researchers have leveraged this compound to develop new inhibitors targeting enzymes such as kinases and proteases. For example, recent publications highlight its utility in generating small-molecule inhibitors with improved pharmacokinetic profiles. The nitrile group has been strategically incorporated into these inhibitors to enhance interactions with specific residues in the target enzyme's active site.

The synthesis of 3-Pyridinecarbonitrile, 2-amino-6-fluoro- involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by cyanation and subsequent functional group modifications. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities of the final product. These synthetic advancements are crucial for ensuring that researchers have access to high-quality starting materials for their investigations.

From a computational chemistry perspective, the electronic properties of 3-Pyridinecarbonitrile, 2-amino-6-fluoro- have been extensively studied to understand its reactivity and potential interactions with biological targets. Density functional theory (DFT) calculations have revealed insights into how fluorination affects electron distribution and charge density within the molecule. These insights are invaluable for designing derivatives with optimized properties for drug development.

The pharmacological potential of 3-Pyridinecarbonitrile, 2-amino-6-fluoro- has been explored through both in vitro and in vivo studies. In vitro assays have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors relevant to human health. For example, modified versions have demonstrated efficacy against tyrosine kinases involved in cancer signaling pathways. In vivo studies further support these findings by showing that these compounds can modulate disease-related phenotypes in animal models.

The agrochemical industry has also recognized the value of fluorinated pyridines like 3-Pyridinecarbonitrile, 2-amino-6-fluoro- as key components in developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. Such properties are essential for creating environmentally sustainable agricultural solutions.

Looking ahead, the future research directions involving 3-Pyridinecarbonitrile, 2-amino-6-fluoro- are promising and multifaceted. One area of focus is exploring its role in developing treatments for emerging infectious diseases where traditional drugs are becoming less effective due to resistance mechanisms. Additionally, there is growing interest in using this compound as a scaffold for creating next-generation antiviral agents.

In conclusion,3-Pyridinecarbonitrile, 2-amino-6-fluoro-(CAS No. 86724-79-0) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery, agrochemical development, and materials science. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound will undoubtedly play a crucial role in shaping future innovations.